Cas no 1803581-69-2 (1-(4-fluorophenyl)-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride)

• Product Name: 1-(4-fluorophenyl)-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride
• CAS No: 1803581-69-2
• MF: C₁₀H₈ClF₄N₃
• MW: 281.637234687805
• CID: 4615982
• Update Time: 2025-07-19

1-(4-fluorophenyl)-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride

• Inchi： 1S/C10H7F4N3.ClH/c11-6-1-3-7(4-2-6)17-9(10(12,13)14)8(15)5-16-17;/h1-5H,15H2;1H
• InChI Key： XJXBIEXZPHYWAD-UHFFFAOYSA-N
• SMILES： C(C1=C(C=NN1C1C=CC(F)=CC=1)N)(F)(F)F.Cl

1-(4-fluorophenyl)-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-fluorophenyl)-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride

Introduction to 1-(4-fluorophenyl)-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride (CAS No. 1803581-69-2)

1-(4-fluorophenyl)-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride (CAS No. 1803581-69-2) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-fluorophenyl group and a trifluoromethyl substituent, contribute to its unique chemical properties and make it a promising candidate for further investigation in medicinal chemistry.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its formulation in drug delivery systems. This solubility advantage is particularly important for pharmaceutical applications, as it facilitates the development of oral or injectable formulations that can be easily administered to patients. The compound's molecular structure also includes an amine functional group, which is a common pharmacophore in many bioactive molecules. This amine group can participate in various hydrogen bonding interactions, both within the molecule and with other biological targets, which may contribute to its binding affinity and efficacy.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the potential biological activities of 1-(4-fluorophenyl)-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride with greater accuracy. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors that are implicated in various diseases, including cancer, inflammation, and neurological disorders. The fluorine atoms in the 4-fluorophenyl group and the trifluoromethyl substituent are known to modulate the electronic properties of the molecule, thereby influencing its reactivity and interactions with biological targets.

In the realm of oncology research, pyrazole derivatives have shown considerable promise as anticancer agents due to their ability to interfere with key signaling pathways involved in tumor growth and progression. The structural motif of 1-(4-fluorophenyl)-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride aligns well with this class of compounds, making it a potential lead candidate for further development into an anticancer therapeutic. Preliminary studies have indicated that this molecule may inhibit the activity of specific kinases that are overexpressed in certain types of cancer cells, thereby suppressing tumor growth.

The synthesis of 1-(4-fluorophenyl)-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, has been instrumental in achieving efficient synthesis routes for this compound. These synthetic strategies not only improve the overall efficiency of production but also allow for modifications to the molecular structure, enabling fine-tuning of its biological properties.

Pharmacokinetic studies are essential for evaluating the absorption, distribution, metabolism, and excretion (ADME) profiles of new chemical entities like 1-(4-fluorophenyl)-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride. These studies provide critical insights into how the compound behaves within the body and help determine its potential therapeutic window and safety profile. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), are employed to characterize the compound's metabolic pathways and identify any potential metabolites formed during its biotransformation.

The development of novel drug candidates is often accompanied by challenges related to drug-likeness properties such as solubility, permeability, and metabolic stability. The structural features of 1-(4-fluorophenyl)-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride, including its aromatic rings and heterocyclic core, contribute to its favorable pharmacokinetic properties. However, further optimization may be necessary to enhance its bioavailability and reduce any potential toxicity concerns.

In conclusion, 1-(4-fluorophenyl)-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride (CAS No. 1803581-69-2) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Ongoing studies aim to elucidate its mechanisms of action and explore its potential therapeutic applications in various disease areas. As research continues to uncover new insights into this compound's properties, it holds great promise as a valuable tool for developing next-generation therapeutics.